Cas no 1267651-60-4 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide
• CAS No: 1267651-60-4
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5365028
• Update Time: 2025-05-20

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide

• Inchi： 1S/C14H21NO4/c1-4-5-14(17)15-9-11(16)10-6-7-12(18-2)13(8-10)19-3/h6-8,11,16H,4-5,9H2,1-3H3,(H,15,17)
• InChI Key： AZSVMMJPRFREMO-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide

Professional Introduction to N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide (CAS No. 1267651-60-4)

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide (CAS No. 1267651-60-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide consists of a butanamide core substituted with a 3,4-dimethoxyphenyl group and a hydroxyethyl side chain. This configuration imparts distinct physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design. The presence of the 3,4-dimethoxyphenyl moiety suggests potential interactions with biological targets, making this compound an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the benefits of natural product-inspired scaffolds. N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide aligns with this trend, as its structural features are reminiscent of compounds found in traditional medicine systems. Researchers have been exploring its potential as a lead compound in the synthesis of novel drugs targeting various diseases.

One of the most compelling aspects of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide is its versatility in chemical modification. The butanamide group provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility has enabled the synthesis of derivatives with enhanced bioavailability and targeted action.

The pharmacological profile of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide has been the focus of several preclinical studies. These investigations have revealed promising results regarding its potential role in modulating inflammatory pathways and neurotransmitter systems. The hydroxyethyl side chain, in particular, has been identified as a key factor in its interaction with biological targets, suggesting its importance in determining the compound's pharmacological effects.

In addition to its pharmacological potential, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide has shown interesting properties in terms of drug delivery systems. Its molecular structure allows for integration into various formulations, including oral tablets and topical creams. This adaptability makes it a valuable candidate for developing new delivery methods that could improve patient compliance and therapeutic outcomes.

The synthesis of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The development of efficient synthetic routes has been a key focus for researchers working on this compound.

The safety profile of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide is another critical area of investigation. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies have provided valuable insights into the compound's safety profile, paving the way for further clinical development.

The future prospects for N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide are vast and exciting. Ongoing research is focused on exploring its potential applications in treating neurological disorders, chronic inflammatory conditions, and other diseases where targeted therapy is needed. Collaborative efforts between academia and industry are expected to accelerate the translation of this promising compound from laboratory research to clinical use.

In conclusion, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide (CAS No. 1267651-60-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing unmet medical needs.